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Cat. No.: B141001

Get Quote

In the landscape of modern drug discovery and complex molecule synthesis, the piperidine ring
stands out as one of the most prevalent N-heterocyclic scaffolds in FDA-approved
pharmaceuticals. Its conformational flexibility and ability to present substituents in a well-
defined three-dimensional arrangement make it a privileged structure for engaging with
biological targets. Within this class of compounds, N-Cbz-4-formylpiperidine (also known as
Benzyl 4-formylpiperidine-1-carboxylate) has emerged as a cornerstone synthetic
intermediate.

The strategic value of this molecule lies in the orthogonal reactivity of its two key functional
groups. The carbobenzyloxy (Cbz) protecting group provides robust protection for the
piperidine nitrogen, preventing unwanted side reactions while being readily removable under
specific, non-destructive conditions. Simultaneously, the aldehyde at the 4-position serves as a
versatile chemical handle, a gateway for a multitude of carbon-carbon and carbon-nitrogen
bond-forming reactions. This guide provides an in-depth exploration of the synthesis, core
reactivity, and practical application of N-Cbz-4-formylpiperidine, offering field-proven insights for
researchers in organic synthesis and medicinal chemistry.
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PART 1: Physicochemical Properties and Safe
Handling

A thorough understanding of a reagent's properties is fundamental to its effective and safe use
in the laboratory. N-Cbz-4-formylpiperidine is a stable compound under standard conditions but
requires appropriate handling to ensure its integrity and the safety of the researcher.

Data Summary

The key physicochemical properties of N-Cbz-4-formylpiperidine are summarized in the table
below for quick reference.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety & Handling Protocols

N-Cbz-4-formylpiperidine is classified as an irritant and is harmful if swallowed.[8] Adherence to
standard laboratory safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-
resistant gloves, and eye/face protection (safety glasses with side shields or goggles).[1][8]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of vapors or mists.[6][8]

o Contact Avoidance: Avoid direct contact with skin and eyes.[1] In case of contact, rinse
immediately and thoroughly with water. For eye contact, seek medical advice.[1]
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o Fire & Electrostatic Charge: Keep away from sources of ignition. Use non-sparking tools and
take measures to prevent the buildup of electrostatic charge.[6][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[10]

o Disposal: Dispose of waste materials in accordance with local, state, and federal
environmental regulations.[9][10]

PART 2: Synthesis of N-Cbz-4-formylpiperidine

The reliable synthesis of N-Chz-4-formylpiperidine is critical for its use as a building block.
While several methods exist, a common and scalable approach involves the controlled
oxidation of the corresponding alcohol, N-Cbz-4-piperidinemethanol. This precursor is typically
derived from the commercially available piperidine-4-carboxylic acid in two steps. The causality
behind this multi-step approach is control: direct formylation is challenging, whereas the
reduction of a carboxylic acid to an alcohol followed by oxidation to the aldehyde is a robust
and high-yielding strategy.

Synthetic Workflow: From Carboxylic Acid to Aldehyde

The most frequently cited laboratory-scale synthesis follows a three-step sequence, which
provides high-purity material.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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